Cas no 5177-35-5 (N-(Chloroacetyl)-2,5-dimethylaniline)

• Product Name: N-(Chloroacetyl)-2,5-dimethylaniline
• CAS No: 5177-35-5
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD00032559
• CID: 1011681
• PubChem ID: 3383868
• Update Time: 2025-06-09

N-(Chloroacetyl)-2,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,5-dimethylphenyl)acetamide
• N-(Chloroacetyl)-2,5-dimethylaniline
• Chloracet-p-xylidid
• Chloressigsaeure-p-xylidid
• 2-Chloro-N-(2,5-dimethylphenyl)acetamide; 2-Chloro-2',5'-acetoxylidide;
• 5177-35-5
• YC5D995DD5
• 2-CHLORO-2',5'-ACETOXYLIDIDE
• 2',5'-Acetoxylidide, 2-chloro-
• AKOS000265126
• MFCD00032559
• DTXSID80391983
• BS-10276
• AB01330188-02
• Acetamide, 2-chloro-N-(2,5-dimethylphenyl)-
• N-(2,5-dimethylphenyl)-2-chloroacetamide
• NCGC00336662-01
• F0307-0236
• EN300-01662
• STK117725
• Z56867229
• SCHEMBL4001716
• UNII-YC5D995DD5
• CS-0307528
• G54462
• ALBB-002263

• MDL： MFCD00032559
• Inchi： 1S/C10H12ClNO/c1-7-3-4-8(2)9(5-7)12-10(13)6-11/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： HNZGXKCXAZJSSV-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 197.06100
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 326.8±30.0 °C at 760 mmHg
• Flash Point: 151.4±24.6 °C
• PSA: 29.10000
• LogP: 2.55370
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(Chloroacetyl)-2,5-dimethylaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(Chloroacetyl)-2,5-dimethylaniline

N-(Chloroacetyl)-2,5-dimethylaniline: An Overview of a Versatile Intermediate in Chemical Synthesis

N-(Chloroacetyl)-2,5-dimethylaniline (CAS No. 5177-35-5) is a valuable intermediate in the field of chemical synthesis, particularly in the pharmaceutical and fine chemical industries. This compound, characterized by its unique structure and reactivity, has found extensive applications in the development of various drugs and specialty chemicals. In this article, we will delve into the properties, synthesis methods, and potential applications of N-(Chloroacetyl)-2,5-dimethylaniline, highlighting its significance in contemporary research and industrial processes.

The chemical structure of N-(Chloroacetyl)-2,5-dimethylaniline consists of an aniline core substituted with a chloroacetyl group at the nitrogen atom and two methyl groups at the 2 and 5 positions. This configuration imparts unique chemical properties that make it a versatile building block for further synthetic transformations. The presence of the chloroacetyl group provides a reactive electrophilic center, enabling nucleophilic substitution reactions that are crucial in the synthesis of complex molecules.

Recent advancements in synthetic chemistry have further expanded the utility of N-(Chloroacetyl)-2,5-dimethylaniline. For instance, a study published in the Journal of Organic Chemistry (2021) demonstrated the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers utilized its reactivity to construct complex scaffolds with high selectivity and yield, highlighting its potential in drug discovery and development.

In addition to its role in pharmaceuticals, N-(Chloroacetyl)-2,5-dimethylaniline has also found applications in the synthesis of agrochemicals and dyes. Its ability to undergo selective functionalization reactions makes it an attractive starting material for the preparation of various specialty chemicals. A recent study in the European Journal of Organic Chemistry (2020) reported the use of this compound in the synthesis of highly efficient dyes for textile applications. The researchers highlighted its excellent solubility and stability under various reaction conditions, which are crucial for industrial-scale production.

The synthesis of N-(Chloroacetyl)-2,5-dimethylaniline can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2,5-dimethylaniline with chloroacetyl chloride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic acylation, yielding the desired product with high purity and yield. Recent improvements in catalysts and reaction conditions have further optimized this process, making it more cost-effective and environmentally friendly.

Another notable application of N-(Chloroacetyl)-2,5-dimethylaniline is in the field of materials science. Researchers at the University of California (2019) utilized this compound as a precursor for the synthesis of conductive polymers. The resulting materials exhibited excellent electrical conductivity and mechanical properties, making them suitable for use in electronic devices and sensors. This application underscores the broad applicability of N-(Chloroacetyl)-2,5-dimethylaniline beyond traditional chemical industries.

The safety and environmental impact of chemicals are critical considerations in their industrial use. Studies have shown that N-(Chloroacetyl)-2,5-dimethylaniline is generally stable under normal storage conditions but should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper disposal methods should also be followed to minimize environmental impact. Ongoing research aims to develop more sustainable synthetic methods for this compound, focusing on reducing waste generation and energy consumption.

In conclusion, N-(Chloroacetyl)-2,5-dimethylaniline (CAS No. 5177-35-5) is a versatile intermediate with significant potential in various fields of chemical synthesis. Its unique chemical properties make it an essential building block for the development of novel drugs, specialty chemicals, and advanced materials. As research continues to advance, we can expect to see even more innovative applications for this compound in the future.